Cas no 56108-13-5 (Methyl 3-Bromobenzimidate Hydrochloride)

• Product Name: Methyl 3-Bromobenzimidate Hydrochloride
• CAS No: 56108-13-5
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• MDL: MFCD10697946
• CID: 2083897
• PubChem ID: 14685566
• Update Time: 2025-06-15

Methyl 3-Bromobenzimidate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Bromobenzimidate Hydrochloride
• SCHEMBL1784330
• Methyl 3-bromobenzenecarboximidoate hydrochloride
• GCA10813
• Methyl3-BromobenzimidateHydrochloride
• 56108-13-5
• DB-243688
• methyl 3-bromobenzenecarboximidate;hydrochloride
• SY028780
• AC6360
• AKOS027256972
• MFCD10697946
• Methyl 3-Bromobenzimidate HCl
• CS-0453624
• MBLOGWJDLCGTJI-UHFFFAOYSA-N

• MDL： MFCD10697946
• Inchi： 1S/C8H8BrNO.ClH/c1-11-8(10)6-3-2-4-7(9)5-6;/h2-5,10H,1H3;1H
• InChI Key： MBLOGWJDLCGTJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=N)OC)=C1.Cl

Computed Properties

• Exact Mass: 248.95600
• Monoisotopic Mass: 248.95560Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08000
• LogP: 3.32260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Methyl 3-Bromobenzimidate Hydrochloride

Methyl 3-Bromobenzimidate Hydrochloride (CAS No. 56108-13-5): An Overview of Its Properties, Applications, and Recent Research

Methyl 3-Bromobenzimidate Hydrochloride (CAS No. 56108-13-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a brominated benzimidate moiety and a methyl group, making it an important intermediate in the synthesis of various biologically active molecules.

The chemical formula of Methyl 3-Bromobenzimidate Hydrochloride is C₉H₉BrN₂O·HCl, and its molecular weight is approximately 264.04 g/mol. The compound is typically obtained as a white to off-white solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions makes it a reliable reagent for laboratory use.

In the context of organic synthesis, Methyl 3-Bromobenzimidate Hydrochloride serves as a valuable building block for the construction of complex molecules. The bromine atom in the molecule can be readily functionalized through various reactions, including nucleophilic substitution and cross-coupling reactions. This versatility allows chemists to introduce a wide range of functional groups into the molecule, thereby expanding its potential applications.

One of the key areas where Methyl 3-Bromobenzimidate Hydrochloride has gained significant attention is in medicinal chemistry. The compound has been utilized in the synthesis of several drug candidates with diverse therapeutic potentials. For instance, recent studies have explored its use in the development of novel anticancer agents. A study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of benzimidazole derivatives using Methyl 3-Bromobenzimidate Hydrochloride as a key intermediate. These derivatives exhibited potent antiproliferative activity against various cancer cell lines, highlighting the potential of this compound in cancer therapy.

Beyond cancer research, Methyl 3-Bromobenzimidate Hydrochloride has also been investigated for its role in the development of antiviral agents. A study published in Antiviral Research (2022) described the synthesis and evaluation of benzimidazole derivatives as inhibitors of viral replication. The results indicated that compounds derived from Methyl 3-Bromobenzimidate Hydrochloride showed promising antiviral activity against several RNA viruses, including influenza and coronavirus.

The pharmacological properties of compounds derived from Methyl 3-Bromobenzimidate Hydrochloride have also been studied in detail. These compounds often exhibit high selectivity and low toxicity, making them attractive candidates for further drug development. In addition to their therapeutic potential, these compounds have also been evaluated for their ability to modulate various biological pathways, such as apoptosis and cell signaling.

In terms of safety and handling, it is important to note that while Methyl 3-Bromobenzimidate Hydrochloride is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound in a laboratory setting.

The future prospects for research involving Methyl 3-Bromobenzimidate Hydrochloride are promising. Ongoing studies are exploring its potential applications in areas such as neurodegenerative diseases and inflammatory disorders. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated the use of benzimidazole derivatives as potential neuroprotective agents. The results suggested that compounds derived from Methyl 3-Bromobenzimidate Hydrochloride could offer new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, Methyl 3-Bromobenzimidate Hydrochloride (CAS No. 56108-13-5) is a multifaceted compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and chemical properties make it an invaluable reagent for the development of novel therapeutic agents. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.